Cas no 63041-88-3 (Brn 3134754)

Brn 3134754 structure
Brn 3134754 structure
Product Name:Brn 3134754
CAS No:63041-88-3
MF:C20H14
MW:254.325165271759
CID:1650624
PubChem ID:112985
Update Time:2025-04-21

Brn 3134754 Chemical and Physical Properties

Names and Identifiers

    • BRN 3134754
    • 6-methyl-11H-cyclopenta[pqr]tetraphene
    • 10-Methyl-1',9-methylene-1,2-benzanthracene
    • 11H-Benz(bc)aceanthrylene, 6-methyl-
    • 6-Methyl-11H-benz[bc]aceanthrylen
    • AC1L3CEC
    • LS-24791
    • 6-methyl-11H-benz&lt
    • bc&gt
    • aceanthrylene
    • 6-Methyl-11H-benz[bc]aceanthrylene
    • 6-methyl-11H-benz<bc>aceanthrylene
    • DTXSID00212368
    • DB-219888
    • 63041-88-3
    • Brn 3134754
    • Inchi: 1S/C20H14/c1-12-15-7-2-3-8-17(15)18-11-14-6-4-5-13-9-10-16(12)20(18)19(13)14/h2-10H,11H2,1H3
    • InChI Key: IJAOHUABITVDOH-UHFFFAOYSA-N
    • SMILES: C12C3C=CC4=CC=CC(CC=1C1C=CC=CC=1C=3C)=C24

Computed Properties

  • Exact Mass: 254.10962
  • Monoisotopic Mass: 254.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.1180 (estimate)
  • Boiling Point: 332.54°C (rough estimate)
  • Refractive Index: 1.7040 (estimate)
  • PSA: 0
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